Defluoro Atorvastatin Acetonide tert-Butyl Ester
Defluoro Atorvastatin Acetonide tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1105067-91-1
VCID:
VC0104942
InChI:
InChI=1S/C40H48N2O5/c1-27(2)36-35(38(44)41-30-21-15-10-16-22-30)34(28-17-11-8-12-18-28)37(29-19-13-9-14-20-29)42(36)24-23-31-25-32(46-40(6,7)45-31)26-33(43)47-39(3,4)5/h8-22,27,31-32H,23-26H2,1-7H3,(H,41,44)/t31-,32-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula:
C40H48N2O5
Molecular Weight:
636.833
Defluoro Atorvastatin Acetonide tert-Butyl Ester
CAS No.: 1105067-91-1
Reference Standards
VCID: VC0104942
Molecular Formula: C40H48N2O5
Molecular Weight: 636.833
| CAS No. | 1105067-91-1 |
|---|---|
| Product Name | Defluoro Atorvastatin Acetonide tert-Butyl Ester |
| Molecular Formula | C40H48N2O5 |
| Molecular Weight | 636.833 |
| IUPAC Name | tert-butyl 2-[(4R,6R)-6-[2-[2,3-diphenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
| Standard InChI | InChI=1S/C40H48N2O5/c1-27(2)36-35(38(44)41-30-21-15-10-16-22-30)34(28-17-11-8-12-18-28)37(29-19-13-9-14-20-29)42(36)24-23-31-25-32(46-40(6,7)45-31)26-33(43)47-39(3,4)5/h8-22,27,31-32H,23-26H2,1-7H3,(H,41,44)/t31-,32-/m1/s1 |
| Standard InChIKey | UPDCRTVBGYCHGP-ROJLCIKYSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
| Synonyms | (4R,6R)-2,2-Dimethyl-6-[2-[2-(1-methylethyl)-4,5-diphenyl-3-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester; |
| PubChem Compound | 46780575 |
| Last Modified | Nov 11 2021 |
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